3-chloro-5-ethylbenzoic acid
Description
3-chloro-5-ethylbenzoic acid is a benzoic acid derivative with a chlorine atom attached to the third carbon atom and an ethyl group attached to the fifth carbon atom. It has a molecular formula of C9H9ClO2 and a molecular weight of 184.62 .
Synthesis Analysis
This compound can be synthesized by various methods, including chlorination and esterification of ethyl benzoate, and carboxylation of 3-chloro-5-ethylbenzoyl chloride . The synthesized product can be characterized using various analytical methods such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy.Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a chlorine atom attached to the third carbon atom and an ethyl group attached to the fifth carbon atom . The molecular formula is C9H9ClO2 .Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-chloro-5-ethylbenzoic acid can be achieved through a multi-step process involving the introduction of the chloro and ethyl groups onto a benzene ring, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "Benzene", "Chlorine gas", "Ethyl bromide", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Chlorination of benzene using chlorine gas in the presence of a catalyst such as iron or aluminum chloride to yield 3-chlorobenzene.", "Step 2: Alkylation of 3-chlorobenzene with ethyl bromide in the presence of a strong base such as sodium hydroxide to yield 3-chloro-5-ethylbenzene.", "Step 3: Carboxylation of 3-chloro-5-ethylbenzene using carbon dioxide in the presence of a catalyst such as palladium on carbon and a base such as sodium hydroxide to yield 3-chloro-5-ethylbenzoic acid.", "Step 4: Acidification of the reaction mixture using hydrochloric acid to protonate the carboxylic acid group and precipitate the product.", "Step 5: Isolation of the product by filtration and washing with cold water, followed by recrystallization from a suitable solvent such as diethyl ether to obtain pure 3-chloro-5-ethylbenzoic acid." ] } | |
| 1261594-73-3 | |
Molecular Formula |
C9H9ClO2 |
Molecular Weight |
184.6 |
Purity |
95 |
Origin of Product |
United States |
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